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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B083482

An In-depth Technical Guide to Solvent Violet 13
Introduction

Solvent Violet 13, identified by the Colour Index number 60725, is a synthetically produced
anthraquinone dye renowned for its vibrant, bluish-violet hue and excellent stability.[1][2] As an
oil-soluble colorant, it is distinguished by its insolubility in water but excellent solubility in a
variety of organic solvents, making it a critical component in numerous industrial applications.
[1][3][4] This guide provides a comprehensive technical overview of Solvent Violet 13, delving
into its chemical structure, physicochemical and spectral properties, synthesis methodologies,
and diverse applications. It is intended for researchers, scientists, and professionals in drug
development and materials science who require a detailed understanding of this versatile dye.

Part 1: Chemical Identity and Structure

A precise understanding of a compound's identity is fundamental to its application. Solvent
Violet 13 is systematically named and cataloged to ensure unambiguous identification in
research and industry.

Nomenclature and Identification:
o Preferred IUPAC Name: 1-hydroxy-4-(4-methylanilino)anthracene-9,10-dione[5]

e Common Synonyms: D&C Violet No. 2, C.I. 60725, Oil Violet, Alizurol Purple, Macrolex
Violet B[1][6][7]
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e CAS Number: 81-48-1[1][5][6]
e Molecular Formula: C21H1sNO3[1][5][6]

e Molecular Weight: 329.35 g/mol [5][6]

Molecular Structure

Solvent Violet 13 is an anthraquinone derivative. Its core structure is the tricyclic aromatic
ketone, anthracene-9,10-dione. The characteristic violet color arises from the chromophoric
system created by the substitution of a hydroxyl (-OH) group at the 1-position and a p-
tolylamino (-(NH)-CsHa-CHs) group at the 4-position. This specific arrangement of electron-
donating groups on the anthraquinone framework is crucial for its tinctorial properties.
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Caption: Generalized workflow for the synthesis of Solvent Violet 13.

Part 4: Industrial and Scientific Applications

The combination of vibrant color, high thermal stability, and good solubility in organic media
makes Solvent Violet 13 a valuable colorant in a wide range of fields.

o Plastics and Polymers: This is the primary application area. It is extensively used to color a
variety of thermoplastics, including polystyrene (PS), ABS, rigid polyvinyl chloride (RPVC),
polymethyl methacrylate (PMMA), polycarbonate (PC), and polyethylene terephthalate
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(PET). [3][4][7][8]lts high heat resistance makes it suitable for extrusion and injection molding
processes. [8]* Fiber Dope Dyeing: It is used for the protoplasmic coloring of polyester fibers,
where the dye is mixed with the polymer melt before fiber extrusion. [6][7]This method
provides excellent color fastness.

e Oils, Waxes, and Solvents: Solvent Violet 13 is used to dye hydrocarbon products like
greases, waxes, stains, and solvents. [2][9]* Inks and Coatings: Its solubility and bright color
make it suitable for use in certain solvent-based printing inks and transparent coatings. [3]*
Cosmetics: Under the name D&C Violet No. 2, it is used in externally applied cosmetics,
such as hair and skin care products. [2]* Pyrotechnics: It is employed in some violet-colored
smoke compositions for pyrotechnic displays. [2]

Part 5: Experimental Protocol Example
Determination of UV-Visible Absorption Spectrum

The causality behind this protocol is to identify the wavelength of maximum absorbance
(Amax), which is a key characteristic for colorimetric analysis and quality control. A non-polar
solvent like toluene is chosen due to the dye's high solubility and the solvent's UV transparency
in the visible range.

Objective: To determine the Amax of Solvent Violet 13 in a suitable organic solvent.
Materials:

e Solvent Violet 13 powder

o Toluene (spectroscopic grade)

e Analytical balance

e 10 mL volumetric flasks (Class A)

e Micropipettes

e Quartz cuvettes (1 cm path length)

e Double-beam UV-Vis spectrophotometer
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Methodology:

e Stock Solution Preparation (e.g., 100 mg/L): a. Accurately weigh approximately 1.0 mg of
Solvent Violet 13 using an analytical balance. b. Quantitatively transfer the powder to a 10
mL volumetric flask. c. Add a small amount of toluene to dissolve the dye completely. d.
Dilute to the mark with toluene, cap the flask, and invert several times to ensure
homogeneity. This is the stock solution.

e Working Solution Preparation (e.g., 5 mg/L): a. Pipette 0.5 mL of the stock solution into a
new 10 mL volumetric flask. b. Dilute to the mark with toluene. c. Mix thoroughly. The
concentration should be such that the maximum absorbance falls within the optimal range of
the spectrophotometer (typically 0.2-0.8 A.U.).

e Spectrophotometer Setup: a. Turn on the spectrophotometer and allow the lamps to warm up
for at least 15-20 minutes for baseline stability. b. Set the wavelength scan range from 400
nm to 700 nm.

» Baseline Correction: a. Fill two quartz cuvettes with the pure solvent (toluene). b. Place them
in the reference and sample holders of the spectrophotometer. c. Run a baseline scan to
zero the instrument and correct for any absorbance from the solvent and cuvettes.

o Sample Measurement: a. Empty the sample cuvette and rinse it with a small amount of the
working solution. b. Fill the sample cuvette with the Solvent Violet 13 working solution. c.
Place it back into the sample holder. d. Perform the wavelength scan.

o Data Analysis: a. The spectrophotometer software will generate an absorption spectrum
(Absorbance vs. Wavelength). b. Identify the wavelength at which the highest peak occurs.
This value is the Amax. [10]

Part 6: Safety and Handling

Based on available Safety Data Sheets (SDS), Solvent Violet 13 is not classified as acutely
hazardous, but proper handling is crucial to minimize exposure and ensure workplace safety.

e Hazards ldentification: May cause serious eye irritation. [L1]May cause an allergic skin
reaction in sensitive individuals. [12][13]Ingestion may lead to gastrointestinal discomfort.
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[11][13]As a fine powder, it may form combustible dust concentrations in the air. [14]*
Handling Precautions:

o Avoid contact with skin and eyes. [12] * Use in a well-ventilated area or under a chemical
fume hood to avoid inhaling dust. [13] * Minimize dust generation and accumulation. [13] *
Wash hands thoroughly after handling. [13]* Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles. [13] * Skin Protection: Chemical-impermeable
gloves (e.g., nitrile rubber) and protective clothing. [12][13] * Respiratory Protection: If
ventilation is inadequate or dust is generated, use an approved particulate respirator. [13]
[14]* Storage: Store in a tightly closed container in a cool, dry, well-ventilated place away
from strong oxidizing agents. [15][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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